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Compound of Interest

Compound Name: KN-17

Cat. No.: B12382920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KN-17 is a truncated 17-amino acid cationic peptide derived from cecropin B, a naturally

occurring antimicrobial peptide.[1][2] It has demonstrated significant antibacterial and anti-

inflammatory properties, making it a promising candidate for further investigation in drug

development, particularly for applications such as preventing peri-implantitis.[1][2] These

application notes provide detailed protocols for the chemical synthesis of KN-17 using Fmoc-

based solid-phase peptide synthesis (SPPS) and its subsequent purification by reversed-phase

high-performance liquid chromatography (RP-HPLC).

Physicochemical Properties of KN-17
A summary of the key physicochemical properties of the KN-17 peptide is presented in Table 1.
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Property Value Reference

Amino Acid Sequence

Lys-Trp-Lys-Val-Phe-Lys-Lys-

Ile-Glu-Lys-Met-Gly-Arg-Asn-

Ile-Arg-Asn

Inferred from Cecropin B

sequence and KN-17's

designation as a truncated

form

Molecular Weight 2174.70 Da [1]

Number of Amino Acids 17 [1]

Net Charge +6 [1]

Hydrophobic Residues 35% [1]

Purity (Post-HPLC) >95% [2]

KN-17 Peptide Synthesis and Purification Workflow
The overall workflow for obtaining purified KN-17 peptide is outlined below. The process begins

with the stepwise addition of amino acids on a solid support (SPPS), followed by cleavage from

the support and removal of protecting groups, and finally, purification of the crude peptide to a

high degree of homogeneity.
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Solid-Phase Peptide Synthesis (SPPS) Cleavage & Deprotection Purification & Analysis

Resin Preparation Iterative Fmoc Deprotection
& Amino Acid Coupling Final Fmoc Deprotection Cleavage from Resin &

Side-Chain Deprotection
Completed Peptide-Resin Peptide Precipitation

& Washing RP-HPLC PurificationCrude KN-17 Purity & Identity Analysis
(Analytical HPLC & MS) Lyophilization Final Product:

Purified KN-17 (>95%)
Purified KN-17

Start with
Peptide-Resin-Fmoc

1. Fmoc Deprotection
(20% Piperidine/DMF)

2. Wash (DMF)

3. Amino Acid Coupling
(Fmoc-AA-OH, DIC, Oxyma)

4. Wash (DMF)

Peptide-Resin with
Elongated Chain

Repeat for next amino acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Antibacterial and Anti-Inflammatory Properties of Peptide KN-17 - PMC
[pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Notes and Protocols for KN-17 Peptide
Synthesis and Purification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382920#kn-17-peptide-synthesis-and-purification-
methods]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12382920?utm_src=pdf-body-img
https://www.benchchem.com/product/b12382920?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9699635/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9699635/
https://www.mdpi.com/2076-2607/10/11/2114
https://www.benchchem.com/product/b12382920#kn-17-peptide-synthesis-and-purification-methods
https://www.benchchem.com/product/b12382920#kn-17-peptide-synthesis-and-purification-methods
https://www.benchchem.com/product/b12382920#kn-17-peptide-synthesis-and-purification-methods
https://www.benchchem.com/product/b12382920#kn-17-peptide-synthesis-and-purification-methods
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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